![molecular formula C22H25N3O3 B5511115 3-(3-hydroxy-3-methylbutyl)-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]benzamide](/img/structure/B5511115.png)
3-(3-hydroxy-3-methylbutyl)-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical belongs to a class of compounds known for their complex molecular structures and potential biological activities. While not directly cited, this type of compound typically draws interest for its potential in various fields of chemistry and pharmacology.
Synthesis Analysis
The synthesis of related compounds often involves condensation and cyclocondensation reactions. For example, Patel and Patel (2010) described the synthesis of 2-hydroxy benzoic acid hydrazides transitioning into benzamides through condensation with thioglycolic acid, highlighting typical synthesis pathways for similar compounds (Patel & Patel, 2010).
Molecular Structure Analysis
The molecular structure of compounds in this category is typically confirmed through analytical and spectral data, as seen in the work by Patel and Patel (2010). X-ray crystallography, as detailed by Browne et al. (1981), is another crucial method for determining the molecular structure of synthesized compounds, providing a clear view of their configuration (Browne et al., 1981).
Chemical Reactions and Properties
The chemical reactions involving compounds of this nature often include ring conversion and reactions with aromatic compounds to produce new benzamide derivatives with varying biological activities, as observed by Latthe and Badami (2007) (Latthe & Badami, 2007). These reactions are essential for modifying the chemical structure to enhance biological efficacy or alter physical and chemical properties.
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystal structure, are crucial for their application and handling. Although specific data for the exact compound is not provided, similar compounds typically undergo detailed physical characterization to understand their stability, solubility, and storage conditions.
Chemical Properties Analysis
Chemical properties, including reactivity, stability under various conditions, and interaction with other chemical entities, are vital. For example, the Bischler-Napieralski reaction, as reported by Browne et al. (1981), is significant for the cyclization processes that yield new chemical entities with potential biological activities (Browne et al., 1981).
properties
IUPAC Name |
3-(3-hydroxy-3-methylbutyl)-N-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3/c1-15-24-20(25-28-15)18-9-7-17(8-10-18)14-23-21(26)19-6-4-5-16(13-19)11-12-22(2,3)27/h4-10,13,27H,11-12,14H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWEFXHIQQJXCPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2=CC=C(C=C2)CNC(=O)C3=CC=CC(=C3)CCC(C)(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-hydroxy-3-methylbutyl)-N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.